Cas no 1204-43-9 (4'-Methyl-biphenyl-2-ylamine Hydrochloride)

• Product Name: 4'-Methyl-biphenyl-2-ylamine Hydrochloride
• CAS No: 1204-43-9
• MF: C₁₃H₁₃N
• MW: 183.249023199081
• CID: 133674
• PubChem ID: 1510820
• Update Time: 2025-06-11

4'-Methyl-biphenyl-2-ylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-amine,4'-methyl-
• 2-(4-methylphenyl)aniline
• 4'-Methyl[1,1'-biphenyl]-2-amine
• 4'-METHYL-BIPHENYL-2-YLAMINE
• 4'-Methyl-biphenyl-2-ylamine hydrochloride
• 2-amino-4'-methylbiphenyl
• 4'-methyl-1,1'-biphenyl-2-amine
• 4'-methylbiphenyl-2-amine
• 4'-methyllbiphenyl-2-amine
• AKOS000302338
• 4'-Methylbiphenyl-2-ylamine
• POVQFNGGFMEIKA-UHFFFAOYSA-N
• AB01326958-02
• 4-Methyl-2'-amino-1,1'-biphenyl
• 4'-Methyl-biphenyl-2-ylamine HCl
• 4/'-METHYL-BIPHENYL-2-YLAMINE
• DTXSID00363667
• 4'-METHYL-[1,1'-BIPHENYL]-2-AMINE
• MFCD03424650
• NCGC00334394-01
• BAA20443
• 1204-43-9
• FT-0751311
• SCHEMBL394565
• 4'-methylbiphenyl-2-ylamine hydrochloride
• (4'-METHYLBIPHENYL-2-YL)AMINE
• CS-0315250
• BB 0222438
• STK523144
• DB-061743
• 4'-Methyl-biphenyl-2-ylamine Hydrochloride

• MDL： MFCD03424650
• Inchi： 1S/C13H13N/c1-10-6-8-11(9-7-10)12-4-2-3-5-13(12)14/h2-9H,14H2,1H3
• InChI Key： POVQFNGGFMEIKA-UHFFFAOYSA-N
• SMILES： NC1C=CC=CC=1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 183.10500
• Monoisotopic Mass: 183.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.057
• Boiling Point: 318.7°C at 760 mmHg
• Flash Point: 156.1°C
• PSA: 26.02000
• LogP: 3.82540

4'-Methyl-biphenyl-2-ylamine Hydrochloride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：(BD99010)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-Methyl-biphenyl-2-ylamine Hydrochloride

4'-Methyl-biphenyl-2-ylamine Hydrochloride (CAS No. 1204-43-9): An Overview of Its Properties, Applications, and Recent Research

4'-Methyl-biphenyl-2-ylamine Hydrochloride (CAS No. 1204-43-9) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of a biphenyl moiety substituted with a methyl group and an amino group, forming a hydrochloride salt. The following sections will delve into the properties, applications, and recent research advancements of this compound.

Molecular Structure and Physical Properties

The molecular formula of 4'-Methyl-biphenyl-2-ylamine Hydrochloride is C₁₃H₁₅N·HCl, with a molecular weight of approximately 218.72 g/mol. The compound exists as a white crystalline solid at room temperature and is highly soluble in water and polar organic solvents such as methanol and ethanol. Its melting point is around 175-177°C, making it suitable for various thermal processes in chemical synthesis.

The biphenyl backbone of 4'-Methyl-biphenyl-2-ylamine Hydrochloride imparts rigidity to the molecule, which can influence its physical properties and reactivity. The presence of the amino group and the methyl substitution on the biphenyl ring enhances its functional versatility, allowing it to participate in a wide range of chemical reactions.

Synthesis and Production

The synthesis of 4'-Methyl-biphenyl-2-ylamine Hydrochloride typically involves several steps, starting from readily available starting materials. One common approach involves the reaction of 4'-methylbiphenyl-2-carbonitrile with hydrogen gas in the presence of a suitable catalyst to form the corresponding amine, followed by conversion to the hydrochloride salt. This process can be optimized for large-scale production to meet industrial demands.

The purity and quality of the final product are crucial for its application in pharmaceuticals and other sensitive areas. Advanced purification techniques such as recrystallization and chromatography are often employed to ensure high purity levels.

Pharmaceutical Applications

4'-Methyl-biphenyl-2-ylamine Hydrochloride has gained attention in the pharmaceutical industry due to its potential as an intermediate in the synthesis of various drugs. Its amino group can be readily functionalized to introduce different pharmacophores, making it a valuable building block in drug discovery and development.

Recent studies have explored the use of this compound in the development of novel antiviral agents. For instance, researchers at the University of California have reported that derivatives of 4'-Methyl-biphenyl-2-ylamine Hydrochloride exhibit potent antiviral activity against influenza viruses. These findings highlight the compound's potential in addressing global health challenges.

In addition to antiviral applications, 4'-Methyl-biphenyl-2-ylamine Hydrochloride has been investigated for its potential as an antidepressant. A study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound showed promising antidepressant effects in animal models, suggesting its potential for further clinical development.

Mechanistic Studies and Biological Activity

To understand the biological activity of 4'-Methyl-biphenyl-2-ylamine Hydrochloride, several mechanistic studies have been conducted. These studies have revealed that the compound can interact with specific receptors and enzymes, modulating their activity and leading to various biological effects.

A key finding from these studies is that derivatives of 4'-Methyl-biphenyl-2-ylamine Hydrochloride can selectively bind to serotonin receptors, which are implicated in mood disorders such as depression. This binding affinity provides a rationale for their potential use as antidepressants.

Furthermore, research has shown that certain derivatives can inhibit viral replication by interfering with key viral enzymes. This mechanism of action makes them attractive candidates for antiviral drug development.

Safety and Toxicology

The safety profile of 4'-Methyl-biphenyl-2-ylamine Hydrochloride is an important consideration for its use in pharmaceutical applications. Extensive toxicological studies have been conducted to evaluate its potential adverse effects on human health.

Data from these studies indicate that the compound is generally well-tolerated at therapeutic doses. However, like many organic compounds, it may cause irritation to the eyes and skin upon contact. Proper handling precautions should be taken to minimize exposure risks.

Clinical trials are ongoing to further assess the safety and efficacy of derivatives of 4'-Methyl-biphenyl-2-ylamine Hydrochloride. Preliminary results from these trials are promising, but more data are needed to fully understand their long-term safety profile.

FUTURE PERSPECTIVES AND CONCLUSIONS

The versatile nature of 4'-Methyl-biphenyl-2-ylamine Hydrochloride, combined with its unique molecular structure, positions it as a valuable compound in various scientific and industrial applications. Ongoing research continues to uncover new uses and potential therapeutic applications for this compound.

In conclusion, 4'-Methyl-biphenyl-2-ylamine Hydrochloride (CAS No. 1204-43-9) represents a promising candidate for further exploration in drug discovery and development. Its potential as an antiviral agent and antidepressant highlights its significance in addressing unmet medical needs. As research progresses, it is likely that new insights into its properties and applications will emerge, further expanding its utility in various fields.